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Compound of Interest

Compound Name: CH6953755

Cat. No.: B10824790

For researchers, scientists, and drug development professionals, the proper handling and
disposal of potent compounds like CH6953755, a selective YES1 kinase inhibitor, is a critical
component of laboratory safety and environmental responsibility.[1] Adherence to established
protocols for hazardous waste management minimizes the risk of exposure and ensures
regulatory compliance. This guide provides a procedural, step-by-step approach to the safe
disposal of CH6953755 and associated contaminated materials.

l. Pre-Disposal Safety and Handling

Before beginning any disposal procedure, it is imperative to consult your institution's specific
chemical hygiene plan and hazardous waste management guidelines. All personnel involved in
the handling and disposal of CH6953755 must be trained on the potential hazards and the
required safety protocols.[2]

Personal Protective Equipment (PPE):

A standard set of PPE should be worn at all times when handling CH6953755 to prevent
accidental contact.
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PPE Item Specification Purpose

Gloves Chemical-resistant (e.g., nitrile)  Protects against skin contact.
Protects clothing and skin from

Lab Coat Standard laboratory coat

contamination.

) Safety glasses with side Protects eyes from splashes
Eye Protection

shields or goggles and aerosols.

Il. Waste Segregation and Collection

Proper segregation of waste streams is fundamental to safe and compliant disposal.[3] Do not
mix different categories of waste. All waste containers must be clearly labeled with "Hazardous
Waste" and the full chemical name, "CH6953755".[4]

Waste Stream

Collection Container

Disposal Procedure

Unused/Expired Solid
Compound

Original, sealed container or a
new, clearly labeled, and

sealed container.

Collect and store in a
designated hazardous waste

accumulation area.

Contaminated Labware (e.g.,

vials, pipette tips, tubes)

Puncture-resistant, sealed
container labeled as

"Hazardous Waste".

Collect all disposable labware
that has come into contact with
CH6953755.

Contaminated PPE (e.g.,

gloves, weighing papers)

Sealed plastic bag or container

labeled as "Hazardous Waste".

Carefully doff PPE to avoid
self-contamination and place it

in the designated container.

Liquid Waste (e.g., solutions in
DMSO or other solvents)

Compatible, leak-proof, and

sealed container.

Segregate based on solvent
type (e.g., halogenated vs.
non-halogenated).

lll. Step-by-Step Disposal Protocol

The following protocol outlines the general steps for the disposal of CH6953755.
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e Preparation: Ensure all necessary PPE is worn and the designated waste accumulation area
is prepared.

o Waste Collection:

o Solid Waste: Carefully place all solid waste, including unused compound and
contaminated disposables, into their designated, labeled containers.[5]

o Liquid Waste: Collect all solutions containing CH6953755 in a compatible, labeled
container. Do not fill containers beyond 90% capacity to prevent spills.[6]

o Container Sealing and Labeling: Securely seal all waste containers. Ensure each container
is clearly labeled with "Hazardous Waste," the chemical name "CH6953755," and the date of
initial waste accumulation.[4]

o Temporary Storage: Store the sealed waste containers in a designated and secure satellite
accumulation area within the laboratory, away from general traffic and drains.[4]

o Decontamination of Work Area: Clean and decontaminate all surfaces and equipment that
may have come into contact with CH6953755 using an appropriate deactivating solution or
as per your institution's guidelines.

» Final Disposal: Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a certified hazardous waste
contractor.[7] Never dispose of CH6953755 down the drain or in the regular trash.[7]

IV. Experimental Workflow for Disposal

The logical flow of the disposal process is crucial for ensuring safety and compliance.
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Caption: Workflow for the proper disposal of CH6953755.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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